Cas no 5599-44-0 (1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester)

• Product Name: 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester
• CAS No: 5599-44-0
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• MDL: MFCD00047182
• CID: 367302
• PubChem ID: 12065406
• Update Time: 2025-06-14

1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester
• 5-BENZYLOXYINDOLE-3-ACETIC ACID METHYL ESTER
• methyl 2-(5-phenylmethoxy-1H-indol-3-yl)acetate
• METHYL 5-BENZYLOXYINDOLE-3-ACETATE
• (5-benzyloxy-indol-3-yl)-acetic acid methyl ester
• 5-benzyloxy-3-carbomethoxymethylindole
• 5-benzyloxyindole-3acetic acid methyl ester
• 5-Benzyloxy-indolyl-3-essigsaeuremethylester
• AmbotzXAA1080
• methyl (5-benzyloxy-1H-indol-3-yl)acetate
• methyl 5-benzyloxy-3-indole-acetate
• Methyl 5-(Benzyloxy)indole-3-acetate
• DTXSID20476809
• Methyl 2-(5-(benzyloxy)-1H-indol-3-yl)acetate
• methyl 2-[5-(benzyloxy)-1H-indol-3-yl]acetate
• AKOS015900314
• SCHEMBL853597
• B-1760
• SY058568
• Methyl2-(5-(benzyloxy)-1H-indol-3-yl)acetate
• FT-0620047
• A913760
• AC6354
• 5599-44-0
• Methyl [5-(benzyloxy)-1H-indol-3-yl]acetate
• MFCD00047182
• METHYL5-BENZYLOXYINDOLE-3-ACETATE
• DB-430699

• MDL： MFCD00047182
• Inchi： 1S/C18H17NO3/c1-21-18(20)9-14-11-19-17-8-7-15(10-16(14)17)22-12-13-5-3-2-4-6-13/h2-8,10-11,19H,9,12H2,1H3
• InChI Key： CVNVZZJUGJPNON-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(CC(=O)OC)=CN2

Computed Properties

• Exact Mass: 295.12100
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 51.32000
• LogP: 3.46240
• Solubility: Not determined

Additional information on 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester

Recent Advances in the Study of 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester (CAS: 5599-44-0)

The compound 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester (CAS: 5599-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro experiments using human macrophage cells revealed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer activity of this compound. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester exhibited potent inhibitory effects, with IC50 values in the low micromolar range. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic candidate.

In addition to its therapeutic applications, recent advancements have been made in the synthetic methodology of 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using catalytic asymmetric hydrogenation. This method not only improved the yield and purity of the compound but also reduced the reliance on hazardous reagents, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to investigate prodrug strategies and novel delivery systems. A recent preprint on bioRxiv proposed the use of nanoparticle-based carriers to enhance the compound's solubility and target specificity, offering a potential solution to these limitations.

In conclusion, 1H-Indole-3-aceticacid, 5-(phenylmethoxy)-, methyl ester (CAS: 5599-44-0) represents a versatile and promising scaffold in drug discovery. Its diverse biological activities, coupled with recent synthetic and formulation advancements, underscore its potential as a lead compound for future therapeutics. Ongoing research aims to address its pharmacokinetic challenges and further elucidate its molecular targets, paving the way for clinical development.